Cas no 1207014-61-6 (3-ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1207014-61-6
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5390260
• Update Time: 2025-05-30

3-ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2,4(1H,3H)-quinazolinedione
• 3-ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C20H18N4O4/c1-3-23-19(25)15-9-4-5-10-16(15)24(20(23)26)12-17-21-18(22-28-17)13-7-6-8-14(11-13)27-2/h4-11H,3,12H2,1-2H3
• InChI Key： GAIJUXXWEZRJOW-UHFFFAOYSA-N
• SMILES： N1(CC2ON=C(C3=CC=CC(OC)=C3)N=2)C2=C(C=CC=C2)C(=O)N(CC)C1=O

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.4±60.0 °C(Predicted)
• pka: -1.68±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-Ethyl-1-{[3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207014-61-6)

3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207014-61-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines and features a unique structural arrangement that includes an oxadiazole moiety and a methoxyphenyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biomedical research and drug development initiatives.

The chemical structure of 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione is characterized by a central tetrahydroquinazoline core with an ethyl substituent at the 3-position and a substituted oxadiazole ring attached via a methyl group. The oxadiazole ring itself is further functionalized with a 3-methoxyphenyl group. This intricate structure provides a rich platform for studying the compound's interactions with biological targets and its potential as a lead molecule in drug discovery.

Recent research has highlighted the importance of tetrahydroquinazolines in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent antitumor activity against several cancer cell lines. The presence of the oxadiazole moiety in 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione has been associated with enhanced biological activity and improved pharmacokinetic properties. This makes it an attractive candidate for further investigation in oncology research.

In addition to its antitumor properties, 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may possess anti-inflammatory and analgesic effects. These findings suggest that it could be developed as a potential treatment for inflammatory diseases and pain management.

The synthesis of 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione involves several well-established chemical reactions. The key steps typically include the formation of the tetrahydroquinazoline core through cyclization reactions and the subsequent introduction of the oxadiazole moiety via coupling reactions. The methoxyphenyl group is often introduced through substitution reactions or by using appropriately functionalized starting materials.

The physicochemical properties of 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione are crucial for understanding its behavior in biological systems. It is generally found to be a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 409 g/mol. The compound's stability under various conditions is also an important consideration for its use in pharmaceutical applications.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione are limited due to its relatively recent discovery and limited commercial availability, standard precautions should be taken when handling this compound. It is advisable to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with it in laboratory settings.

The potential applications of 3-Ethyl-1-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2， 4-dione extend beyond its direct use as a therapeutic agent. It can serve as a valuable tool in biochemical research for studying enzyme inhibition and receptor binding. Additionally, its unique structural features make it an excellent candidate for structure-based drug design (SBDD) approaches aimed at optimizing its pharmacological profile.

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